N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide

• Molecular Formula: C10H15NO4S
• Molecular Weight: 245.3 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C10H15NO4S/c1-8-7-9(3-4-10(8)15-2)16(13,14)11-5-6-12/h3-4,7,11-12H,5-6H2,1-2H3
• InChI Key: GBWMJHKFBWGSFL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCO)OC

Description

N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide, also known as HEMBS, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is classified as a sulfonamide, which is a type of organic compound that contains a sulfonamide functional group. HEMBS has been widely studied for its unique properties and potential use in various research applications.

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide is related to its ability to inhibit the activity of certain enzymes. Specifically, N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a critical role in the regulation of acid-base balance in the body. By inhibiting the activity of carbonic anhydrase, N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide can help to regulate pH levels and prevent the development of certain diseases and conditions.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects in the body. For example, N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to reduce the production of certain inflammatory cytokines, which can help to alleviate inflammation and prevent the development of certain diseases. Additionally, N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to have antioxidant properties, which can help to protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has a number of advantages for use in lab experiments. For example, it is a relatively stable compound that can be easily synthesized and purified. Additionally, N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to be a potent inhibitor of certain enzymes, which makes it useful for the development of new drugs and therapies. However, there are also some limitations to the use of N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide in lab experiments. For example, it can be difficult to determine the optimal concentration of N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide to use in experiments, and there may be some variability in the results obtained from different experiments.

Future Directions

There are a number of future directions for research on N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide. One area where N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has potential applications is in the development of new drugs and therapies for the treatment of various diseases. For example, N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to be a potent inhibitor of carbonic anhydrase, which is a target for the development of new drugs for the treatment of glaucoma, epilepsy, and other conditions. Additionally, N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide may have applications in the development of new anti-inflammatory drugs and antioxidants. Further research is needed to fully explore the potential applications of N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide in these and other areas.

Synthesis Methods

N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide can be synthesized using a number of different methods, but one of the most common approaches involves the reaction of 4-methoxy-3-methylbenzenesulfonyl chloride with 2-aminoethanol. This reaction results in the formation of N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide, which can be purified and isolated using various techniques such as column chromatography.

Scientific Research Applications

N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been widely used in scientific research due to its unique properties and potential applications. One area where N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been particularly useful is in the study of enzyme inhibitors. N-(2-hydroxyethyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to be a potent inhibitor of certain enzymes, which has led to its use in the development of new drugs and therapies.